Cas no 2137750-18-4 (4-Thiazolemethanol, 2-[[(1,1-dimethylpropyl)amino]methyl]-)

• Product Name: 4-Thiazolemethanol, 2-[[(1,1-dimethylpropyl)amino]methyl]-
• CAS No: 2137750-18-4
• MF: C₁₀H₁₈N₂OS
• MW: 214.327721118927
• CID: 5278792
• Update Time: 2025-08-04

4-Thiazolemethanol, 2-[[(1,1-dimethylpropyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanol, 2-[[(1,1-dimethylpropyl)amino]methyl]-

• Inchi： 1S/C10H18N2OS/c1-4-10(2,3)11-5-9-12-8(6-13)7-14-9/h7,11,13H,4-6H2,1-3H3
• InChI Key： OOMLBIIEVISSJU-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1CNC(C)(C)CC

Additional information on 4-Thiazolemethanol, 2-[[(1,1-dimethylpropyl)amino]methyl]-

4-Thiazolemethanol, 2-[[(1,1-dimethylpropyl)amino]methyl]- (CAS No. 2137750-18-4): A Comprehensive Overview

4-Thiazolemethanol, 2-[[(1,1-dimethylpropyl)amino]methyl]-, identified by its CAS number CAS No. 2137750-18-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole methanol class, characterized by a sulfur-containing heterocyclic ring system. The presence of an amine functional group at the 2-position and a bulky (1,1-dimethylpropyl) substituent makes it a structurally unique molecule with potential applications in drug discovery and medicinal chemistry.

The thiazole core is a privileged scaffold in medicinal chemistry, known for its broad biological activity and structural versatility. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific modification of 4-Thiazolemethanol, 2-[[(1,1-dimethylpropyl)amino]methyl]- with a secondary amine at the 2-position enhances its pharmacological profile by introducing additional interactions with biological targets. This structural feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways.

In recent years, there has been growing interest in the development of novel thiazole-based compounds with improved pharmacokinetic properties and reduced toxicity. The (1,1-dimethylpropyl)amino group not only contributes to the steric bulk of the molecule but also influences its solubility and metabolic stability. These factors are crucial for optimizing drug candidates for clinical use. Computational studies have shown that this substitution pattern can enhance binding affinity to protein targets, making it a valuable starting point for structure-activity relationship (SAR) studies.

The synthesis of 4-Thiazolemethanol, 2-[[(1,1-dimethylpropyl)amino]methyl]- involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps include nucleophilic substitution reactions on the thiazole ring followed by functional group interconversions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline the synthesis process. These methods not only improve efficiency but also minimize side reactions, ensuring the production of high-quality material for further biological evaluation.

The biological activity of 4-Thiazolemethanol, 2-[[(1,1-dimethylpropyl)amino]methyl]- has been explored in several preclinical studies. Initial screening assays have revealed promising interactions with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and inflammatory diseases. Additionally, computational modeling has identified potential binding pockets on these enzymes where this compound may exert its pharmacological effects. These findings suggest that further investigation into the biochemical mechanisms of action could uncover new therapeutic opportunities.

One of the most intriguing aspects of this compound is its potential to serve as a building block for more complex derivatives. By modifying the substituents on the thiazole ring or introducing additional functional groups, chemists can generate libraries of analogs with tailored properties. Such libraries are invaluable in high-throughput screening campaigns aimed at identifying lead compounds for drug development. The flexibility offered by the thiazole scaffold allows for diverse structural modifications while maintaining core pharmacophoric elements essential for biological activity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Thiazoles, in particular, have demonstrated their utility across multiple therapeutic areas due to their ability to interact with various biological targets through hydrogen bonding and hydrophobic effects. The amine group in 4-Thiazolemethanol, 2-[[(1,1-dimethylpropyl)amino]methyl]- provides an additional site for hydrogen bonding interactions with biomolecules, enhancing binding affinity and selectivity.

In conclusion, 4-Thiazolemethanol, 2-[[(1,1-dimethylpropyl)amino]methyl]- (CAS No. 2137750-18-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with its potential biological activity make it an attractive scaffold for developing novel therapeutic agents. Continued investigation into its synthetic pathways and pharmacological effects will likely yield valuable insights into new treatment strategies for various diseases.